4-(Sulfanylmethyl)benzamide

• Molecular Formula: C8H9NOS
• Molecular Weight: 167.23 g/mol
• IUPAC Name: 4-(sulfanylmethyl)benzamide
• InChI: InChI=1S/C8H9NOS/c9-8(10)7-3-1-6(5-11)2-4-7/h1-4,11H,5H2,(H2,9,10)
• InChI Key: OSSHZHJQXUSGPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CS)C(=O)N

Description

4-(Sulfanylmethyl)benzamide is a benzamide derivative featuring a sulfanylmethyl (-CH₂SH) group at the para position of the benzene ring. Its molecular formula is C₈H₉NOS, and it serves as a versatile scaffold in medicinal and synthetic chemistry due to the reactive thiol group, which enables diverse modifications. The compound’s structure allows for interactions with biological targets, including enzymes and receptors, making it valuable in drug discovery and material science .

Preparation Methods

The synthesis of 4-(Sulfanylmethyl)benzamide typically involves the condensation of benzoic acids with amines. One efficient method is the direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth (diatomite earth@IL/ZrCl4) . This method is advantageous due to its eco-friendly nature, low reaction times, and high yields. Industrial production methods may involve similar condensation reactions but on a larger scale, utilizing continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

4-(Sulfanylmethyl)benzamide undergoes various chemical reactions, including:

Oxidation: The sulfanylmethyl group can be oxidized to form sulfonyl derivatives.

Reduction: The amide group can be reduced to form amines.

Substitution: The benzene ring can undergo electrophilic aromatic substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation and reducing agents like lithium aluminum hydride for reduction. Major products formed from these reactions include sulfonyl derivatives and amines.

Scientific Research Applications

4-(Sulfanylmethyl)benzamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Medicine: It is investigated for its potential therapeutic properties, including antibacterial and antioxidant activities.

Industry: It is used in the production of pharmaceuticals, plastics, and other industrial materials.

Mechanism of Action

The mechanism of action of 4-(Sulfanylmethyl)benzamide involves its interaction with specific molecular targets. For instance, it can inhibit the activity of enzymes like carbonic anhydrase by binding to the active site . This inhibition can affect various physiological processes, including pH regulation and ion transport.

Comparison with Similar Compounds

4-[[4-tert-Butyl-6-(diethylamino)pyrimidin-2-yl]sulfanylmethyl]-N-(2-methoxyethyl)benzamide

• Structure : Incorporates a pyrimidine ring and a 2-methoxyethyl group.

N-(3-Hydroxyphenyl)-4-[(4-hydroxyphenyl)sulfanylmethyl]benzamide

• Structure : Contains hydroxyl groups on both the benzamide and sulfanylmethyl-attached phenyl ring.
• Significance: The hydroxyl groups improve solubility and enable hydrogen bonding, which may enhance antimicrobial or antioxidant activity compared to the non-hydroxylated parent compound .

4-[(2-Azanyl-1,3-benzothiazol-6-yl)sulfanylmethyl]-N-(phenylmethyl)benzamide

• Structure : Features a benzothiazole ring linked via the sulfanylmethyl group.
• Application: Benzothiazole derivatives are known for anticancer and antimicrobial properties, suggesting this compound may exhibit enhanced bioactivity compared to 4-(sulfanylmethyl)benzamide .

Table 1: Structural Comparison of Sulfanylmethyl-Benzamide Derivatives

Compound Name	Substituents	Potential Applications	Reference
4-(Sulfanylmethyl)benzamide	-CH₂SH at C4	Drug scaffold, material science	-
N-(3-Hydroxyphenyl)-4-[(4-hydroxyphenyl)sulfanylmethyl]benzamide	-CH₂S-C₆H₄OH at C4; -NH-C₆H₄OH at benzamide	Antimicrobial, antioxidant
4-[(Benzothiazol-6-yl)sulfanylmethyl]-N-benzylbenzamide	-CH₂S-benzothiazole at C4; -NH-benzyl	Anticancer, antimicrobial

Ultrasonic Irradiation vs. Conventional Reflux

• : Derivatives of 4-(benzyloxy)-N-(3-chloro-2-substitutedphenyl-4-oxoazetidin-1-yl)benzamide were synthesized using ultrasonic irradiation (12 hours, 60°C, triethylamine catalyst) versus conventional reflux. Ultrasonication reduced reaction time by 50% and improved yields by 15–20% (Table 2 in ).
• Implication : Green chemistry methods like ultrasonication could be applied to synthesize 4-(sulfanylmethyl)benzamide derivatives more efficiently.

Antimicrobial Activity

• Salicylamides (): 5-Chloro-2-hydroxy-N-(4-nitrophenyl)benzamide showed 82–90% inhibition of Desulfovibrio piger at 0.37–1.10 µmol/L, outperforming non-hydroxylated benzamides. The hydroxyl group likely enhances membrane permeability or target binding .

Anticancer Activity

• Imidazole Derivatives () : N-(3-Chloro-4-fluorophenyl)-4-(1H-imidazol-1-yl)benzamide exhibited high activity against cervical cancer , attributed to the imidazole ring’s interaction with cellular kinases or DNA .
• Sulfanylmethyl-Benzamide : The thiol group could modulate redox pathways or metal-binding interactions, offering a different anticancer mechanism.

Physicochemical and Functional Group Impacts

• Hydroxyl (-OH) Group : Improves solubility and hydrogen-bonding capacity, critical for antimicrobial activity .
• Heterocyclic Additions (e.g., pyrimidine, benzothiazole) : Expand bioactivity by enabling π-π stacking or receptor-specific interactions .

Biological Activity

4-(Sulfanylmethyl)benzamide is an organic compound that has garnered attention due to its potential biological activities, particularly in the inhibition of various enzymes. This article reviews the biological activity of this compound, focusing on its mechanism of action, structure-activity relationships (SAR), and relevant case studies.

• Molecular Formula : C8H10N2S
• Molecular Weight : 170.24 g/mol
• IUPAC Name : 4-(Sulfanylmethyl)benzamide
• Canonical SMILES : NC(=O)c1ccc(SC)cc1

The biological activity of 4-(sulfanylmethyl)benzamide is primarily attributed to its ability to inhibit certain enzymes. Research indicates that compounds with sulfanylmethyl groups can interact with active sites of enzymes, leading to a reduction in their activity. Specifically, studies have shown that this compound can inhibit carbonic anhydrase (CA), a metalloenzyme involved in various physiological processes including acid-base balance and respiration .

Structure-Activity Relationships (SAR)

The SAR of 4-(sulfanylmethyl)benzamide reveals that modifications to the benzamide structure can significantly influence its biological efficacy. For instance, the presence of a sulfanyl group enhances hydrophilicity and potentially increases binding affinity to enzyme targets. Various derivatives have been synthesized and tested for their inhibitory effects on different isoforms of carbonic anhydrase, demonstrating a correlation between structural modifications and biological activity .

Comparison Table of Biological Activity

Compound	Target Enzyme	IC50 Value (µM)	Notes
4-(Sulfanylmethyl)benzamide	Carbonic Anhydrase II	5.3	Inhibits human isoform hCA II
N-(Prop-2-yn-1-yl)-4-sulfamoylbenzamide	Carbonic Anhydrase II	120	Effective against hCA II
Benzamide-4-sulfonamides	Carbonic Anhydrase I	334	Less sensitive inhibition

Case Studies and Research Findings

• Inhibition Studies :
  • A study explored the inhibitory effects of various benzamide derivatives, including 4-(sulfanylmethyl)benzamide, on human carbonic anhydrases. The compound demonstrated significant inhibition against hCA II and hCA IX with IC50 values in the low nanomolar range, indicating strong potential for therapeutic applications .
• Antimicrobial Activity :
  • Another research effort highlighted the antimicrobial properties of sulfonamide derivatives related to 4-(sulfanylmethyl)benzamide. These compounds exhibited bacteriostatic effects against both Gram-positive and Gram-negative bacteria, suggesting their utility in treating infections .
• Cancer Research :
  • Compounds similar to 4-(sulfanylmethyl)benzamide have been evaluated for their anti-cancer properties. One study found that derivatives could induce cell cycle arrest in breast cancer cell lines by inhibiting tubulin polymerization, showcasing their potential as anti-cancer agents .

Q & A

Q. What experimental approaches validate brain region-selective HDAC inhibition?

• Methodological Answer : Regional brain microdissection followed by histone extraction and Ac-H3/Ac-H4 ELISA (). In vivo PET imaging with [¹¹C]MS-275 quantifies inhibitor distribution. Behavioral assays (e.g., fear conditioning) correlate acetylation changes with cognitive effects.